Cas no 610759-70-1 (Labuanine A)

• Product Name: Labuanine A
• CAS No: 610759-70-1
• MF: C₁₈H₁₁N₃O₂
• MW: 301.298843622208
• CID: 6766259
• Update Time: 2024-03-03

Labuanine A Chemical and Physical Properties

Names and Identifiers

• Labuanine A

• Inchi： 1S/C18H11N3O2/c22-12-6-8-19-15-14(12)18(23)17-13-10(5-7-20-17)9-3-1-2-4-11(9)21-16(13)15/h1-5,7,23H,6,8H2
• InChI Key： HECBXFITOWBQFA-UHFFFAOYSA-N
• SMILES： C1C(=O)C2=C(O)C3=NC=CC4=C5C=CC=CC5=NC(=C34)C2=NC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• XLogP3: -0.097

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Pyrido[2,3,4-kl]acridines